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Compound of Interest

Compound Name: Glyceryl-d5 trioleate

Cat. No.: B15143827

An In-depth Technical Guide to Glyceryl-d5
trioleate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Glyceryl-d5 trioleate. It includes a detailed summary of its quantitative data,
generalized experimental protocols for property determination, and a visualization of its
application as an internal standard in mass spectrometry.

Core Physical and Chemical Properties

Glyceryl-d5 trioleate is a deuterated form of Glyceryl trioleate, a triglyceride. The deuterium
labeling makes it a valuable tool in various research applications, particularly in mass
spectrometry-based quantification.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Glyceryl-d5
trioleate.
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Property

Value

Molecular Formula

Cs7H99Ds06[1][2]

Molecular Weight 890.48 g/mol [1][2]
CAS Number 60892-83-3[1]
Appearance Neat[1]

Isotopic Enrichment

>98 atom % D

Chemical Purity

295%

Solubility

Soluble in ethanol (=10 mg/ml); Slightly soluble
in chloroform (0.1-1 mg/ml) and methanol (0.1-1
mg/ml)[3]

Storage Conditions

Store refrigerated at -20°C[4]

Stability

Stable if stored under recommended conditions.
It is advised to re-analyze for chemical purity
after three years.[5][6]

Experimental Protocols

Detailed experimental protocols for the determination of the physical and chemical properties of

Glyceryl-d5 trioleate are not readily available in the public domain. However, the following

sections describe generalized and widely accepted methods for determining these properties

for triglycerides, which are applicable to Glyceryl-d5 trioleate.

Determination of Melting Point

The melting point of a lipid such as Glyceryl-d5 trioleate can be determined using the capillary

tube method with a melting point apparatus.

Methodology:

o Asmall, powdered sample of the substance is packed into a thin-walled capillary tube,

sealed at one end.
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e The capillary tube is placed in a heating block or an oil bath of a melting point apparatus,
adjacent to a calibrated thermometer.

e The sample is heated at a slow, controlled rate, typically 1-2°C per minute, to ensure thermal
equilibrium between the sample, the heating medium, and the thermometer.

e The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes a clear liquid are recorded. This range is reported as the melting
point. For pure crystalline solids, this range is typically narrow.

Determination of Boiling Point

For high molecular weight and heat-sensitive compounds like triglycerides, the boiling point is
often determined under reduced pressure to prevent decomposition.

Methodology:

o A small amount of the liquid sample is placed in a distillation flask.

e The flask is connected to a vacuum source and a manometer to measure the pressure.
e The sample is heated gradually.

o The temperature at which the liquid boils and its vapor pressure equals the pressure in the
system is recorded as the boiling point at that specific pressure.

Determination of Solubility

The solubility of Glyceryl-d5 trioleate in various solvents can be determined by the equilibrium
saturation method.

Methodology:

e An excess amount of the solute (Glyceryl-d5 trioleate) is added to a known volume of the
solvent in a sealed container.

o The mixture is agitated at a constant temperature for a sufficient period to ensure that
equilibrium is reached.
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e The saturated solution is then filtered to remove the undissolved solute.
e A known volume of the clear, saturated solution is taken, and the solvent is evaporated.

e The mass of the remaining solute is measured, and the solubility is expressed as mass of
solute per volume of solvent (e.g., mg/mL).

Application as an Internal Standard

Glyceryl-d5 trioleate is commonly used as an internal standard for the accurate quantification
of its non-deuterated counterpart, Glyceryl trioleate, in biological samples using mass
spectrometry. The deuterium atoms increase the mass of the molecule without significantly
altering its chemical and physical behavior. This allows it to be distinguished from the
endogenous analyte by the mass spectrometer.

The following diagram illustrates the typical workflow for using Glyceryl-d5 trioleate as an
internal standard in a quantitative mass spectrometry experiment.

Biological Sar.“"'e Derivatization (optional)
(e.g., plasma, tissue)
Y
Spike with known amount of Liquid Chromatography Mass Spectrometry
Glyceryl-d5 trioleate (Internal Standard) (Separation of Lipids) (Detection and Quantification)

Y

Livid Extraction Peak Area Integration Quantification
P (Analyte and Internal Standard) (using calibration curve)

A

Y

Calculate Ratio
(Analyte Area / IS Area)

Click to download full resolution via product page

Caption: Workflow for quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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